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Compound of Interest

Compound Name: H2L5186303

Cat. No.: B607909

Audience: Researchers, scientists, and drug development professionals.

Introduction

H2L5186303 is a potent and selective antagonist of the Lysophosphatidic Acid Receptor 2
(LPA2), a G protein-coupled receptor involved in various cellular processes.[1][2] With an ICso
value of approximately 8.9 to 9 nM for the LPA:z receptor, it demonstrates significantly lower
affinity for LPA1 and LPAs receptors, making it a valuable tool for studying LPA2-mediated
signaling pathways.[1][2] These pathways are implicated in cell proliferation, motility, apoptosis,
and inflammation. This document provides detailed protocols for the preparation of
H2L5186303 stock solutions for in vitro and in vivo experimental use.

Chemical Properties

A summary of the key chemical properties of H2L5186303 is presented in the table below.
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Property Value Reference
Molecular Weight 488.45 g/mol
Formula C26H20N20s

(Z,2)-4,4'-[1,3-

Phenylenebis(oxy-4,1-
Chemical Name o ]
phenyleneimino)]bis[4-ox0-2-

butenoic acid]

Purity >98%

CAS Number 139262-76-3

Solubility Data

H2L5186303 exhibits solubility in various organic solvents. The following table summarizes its
solubility for the preparation of stock solutions.

Solvent Concentration Notes Reference
Up to 250 mg/mL Ultrasonic assistance

DMSO .
(511.82 mM) may be required.

Up to 100 mM

DMF 20 mg/mL

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of H2L5186303 in DMSO.
Materials:
o H2L5186303 powder

o Dimethyl sulfoxide (DMSO), anhydrous
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Microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Sonicator

Procedure:

Weighing the Compound: Accurately weigh a specific amount of H2L5186303 powder. For
example, weigh 1 mg of the compound. For larger or smaller volumes, adjust the amount of
powder and solvent accordingly.

Calculating Solvent Volume: Use the following formula to calculate the required volume of
DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))
For 1 mg of H2L5186303 (0.001 g) and a desired concentration of 10 mM (0.010 mol/L):
Volume (L) = 0.001 g / (488.45 g/mol x 0.010 mol/L) = 0.0002047 L = 204.7 uL

A pre-calculated table for various stock concentrations is provided below.

Dissolution: Add the calculated volume of DMSO to the vial containing the H2L5186303
powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
use a sonicator to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).

Stock Solution Preparation Table (for DMSO):
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Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.047 mL 10.236 mL 20.473 mL

5mM 409.5 pL 2.047 mL 4.095 mL

10 mM 204.7 uL 1.024 mL 2.047 mL

Preparation of Working Solutions for In Vitro Assays

For cell-based assays, the high concentration DMSO stock solution needs to be further diluted
in an appropriate aqueous buffer or cell culture medium.

Procedure:
e Thaw a frozen aliquot of the 10 mM H2L5186303 stock solution.

o Perform serial dilutions of the stock solution in your desired cell culture medium or buffer to
achieve the final working concentration. For example, to prepare a 10 uM working solution
from a 10 mM stock, you can perform a 1:1000 dilution.

e Itis crucial to ensure that the final concentration of DMSO in the culture medium is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

Preparation for In Vivo Administration

For animal studies, H2L5186303 has been administered via intraperitoneal injection. The
formulation for in vivo use often requires a vehicle that is well-tolerated by the animal model.
While a specific vehicle for H2L5186303 is not detailed in the search results, a common
approach for lipophilic compounds is to use a mixture of solvents.

Example In Vivo Formulation (General Guidance):
e Prepare a high-concentration stock solution in DMSO.

« For the final working solution, a co-solvent system can be used. A common vehicle consists
of DMSO, PEG300, Tween-80, and saline.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/product/b607909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Atypical protocol would be to add the DMSO stock to PEG300, mix well, then add Tween-80,
mix again, and finally add saline to the desired final volume.

 Itis recommended to prepare the in vivo working solution fresh on the day of use.
Safety Precautions:

o Always handle H2L5186303 and solvents in a well-ventilated area, preferably a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for H2L5186303 for specific handling and safety
information. In case of skin or eye contact, rinse immediately with plenty of water.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing H2L5186303 stock and working solutions.
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Signaling Pathway: LPA2 Receptor Antagonism
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Caption: Simplified diagram of H2L5186303 action on the LPA: signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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